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Compound of Interest

Methyl 6-chloro-2-
Compound Name:

methoxynicotinate

cat. No.: B1313188

An In-depth Technical Guide on the Core Properties of Methyl 6-chloro-2-methoxynicotinate

This technical guide provides a comprehensive overview of the fundamental chemical and
physical properties of Methyl 6-chloro-2-methoxynicotinate, tailored for researchers,
scientists, and professionals in drug development. This document compiles available data on
its chemical identity, physical characteristics, and safety protocols.

Core Properties and Chemical Identity

Methyl 6-chloro-2-methoxynicotinate is a halogenated pyridine derivative, a class of
compounds often utilized as building blocks in the synthesis of more complex molecules,
particularly in the pharmaceutical and agrochemical industries. Its structure incorporates a
pyridine ring functionalized with chloro, methoxy, and methyl ester groups, offering multiple
sites for chemical modification.

Physicochemical Data

The following table summarizes the key quantitative properties of Methyl 6-chloro-2-
methoxynicotinate.
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Property Value Citations

CAS Number 65515-32-4 [1]

Molecular Formula CsHsCINOs3 [1]

Molecular Weight 201.61 g/mol [1]

) White to Yellow Solid / Powder

Physical Form (2]
to crystal

Melting Point 54.0-58.0 °C [2]

Purity >95% - >98.0% (GC) [2]
Refrigerator; Cool and dark

Storage Temperature
place (<15°C)

Chemical Structure and Identifiers

Identifier Value Citations
Methyl 6-chloro-2-

IUPAC Name o [1]
methoxypyridine-3-carboxylate
6-Chloro-2-methoxynicotinic

Synonyms ) [2]
Acid Methyl Ester
O=C(0OC)C1=C(OC)N=C(CI)C

SMILES [1]
=C1
KUJLWEWWBOZDRR-

InChl Key

UHFFFAOYSA-N

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of Methyl 6-chloro-2-

methoxynicotinate (CAS 65515-32-4) is not readily available in the reviewed literature.

However, a well-documented procedure exists for its structural isomer, Methyl 2-chloro-6-

methoxynicotinate (CAS 95652-77-0). This protocol is presented below as an illustrative

example of a synthetic strategy that may be adaptable for this class of compounds.
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Disclaimer: The following protocol is for the synthesis of the isomer Methyl 2-chloro-6-
methoxynicotinate and should be used as a reference only.

lllustrative Synthesis of an Isomer: Methyl 2-chloro-6-
methoxynicotinate

This synthesis involves the methylation of both the carboxylic acid and hydroxyl groups of 2-
Chloro-6-hydroxynicotinic acid.

Starting Material: 2-Chloro-6-hydroxynicotinic acid Reagents: Chloroform, Silver carbonate
(Ag2CO0O:s), Methyl iodide (CHsl)

Methodology:

Add 2-Chloro-6-hydroxynicotinic acid (3.00 g, 17.3 mmol) and chloroform (30 mL) to a 50 mL
round-bottomed flask. Stir the mixture until the solid is completely dissolved.[3]

e Sequentially add silver carbonate (11.0 g, 39.8 mmol) and methyl iodide (3.77 mL, 60.5
mmol) to the solution.[3]

o Heat the reaction mixture at 50 °C for 3 hours. Monitor the progress of the reaction using
Thin Layer Chromatography (TLC).[3]

 After the reaction is complete, filter the mixture under vacuum and wash the filter cake with
chloroform.[3]

o Combine the filtrate and washings and concentrate them under reduced pressure using a
rotary evaporator to obtain the crude product.[3]

» Purify the crude product by fast column chromatography using a 0-100% ethyl
acetate/heptane gradient as the eluent.[3]

o Collect the target fractions and concentrate them under pressure to yield the final product,
Methyl 2-chloro-6-methoxypyridine-3-carboxylate, as a white powder (Yield: 2.42 g, 69%).[3]

Product Characterization (for the Isomer)

The final product was characterized by Liquid Chromatography-Mass Spectrometry (LCMS).[3]
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o LCMS Data: Retention time 1.13 min, m/z = 202 (M + 1).[3]

Analytical Data

While detailed spectral data is not publicly available, certificates of analysis for Methyl 6-
chloro-2-methoxynicotinate confirm that its tH NMR spectrum is consistent with the expected
structure.[4][5] Purity is typically assessed by High-Performance Liquid Chromatography
(HPLC) or Gas Chromatography (GC).[2][5]

Safety and Handling
GHS Hazard Information

The following GHS classifications have been reported for Methyl 6-chloro-2-
methoxynicotinate.

GHS . Hazard L
Hazard Type . Signal Word Citations
Pictogram Statement
. ) H302: Harmful if
Acute Toxicity GHSO07 Warning

swallowed

H315: Causes

Skin Irritation GHSO07 Warning o
skin irritation
H319: Causes

Eye Irritation GHSO07 Warning serious eye

irritation

Precautionary Statements and Handling

Safe handling of this compound requires adherence to standard laboratory safety procedures.

e Prevention: Wash hands and skin thoroughly after handling (P264). Do not eat, drink, or
smoke when using this product (P270). Wear protective gloves, eye protection, and face
protection (P280).[6]

e Response: If swallowed, call a POISON CENTER or doctor. Rinse mouth (P301, P312,
P330). If on skin, wash with plenty of water (P302, P352). If in eyes, rinse cautiously with
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water for several minutes. Remove contact lenses if present and easy to do, and continue
rinsing (P305, P351, P338). If skin or eye irritation persists, get medical advice/attention.[6]

o Storage: Store in a well-ventilated place, preferably in a refrigerator. Keep the container
tightly closed.[7]

e Engineering Controls: Use in a well-ventilated area or under a chemical fume hood. Ensure
that eyewash stations and safety showers are located close to the workstation.[7]

Biological Activity and Signaling Pathways

There is no information available in the searched literature regarding specific biological
activities or signaling pathways directly involving Methyl 6-chloro-2-methoxynicotinate. Its
utility is primarily as a chemical intermediate for the synthesis of other target molecules.

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the experimental workflow for the synthesis of the isomer,
Methyl 2-chloro-6-methoxynicotinate, as described in the protocol section.
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Caption: Workflow for the synthesis of the isomer Methyl 2-chloro-6-methoxynicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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